Cas no 138042-14-5 (3-Pyridinecarboxylic acid, 1,6-dihydro-6-oxo-1-(2-propenyl)-, methylester)

3-Pyridinecarboxylic acid, 1,6-dihydro-6-oxo-1-(2-propenyl)-, methylester structure
138042-14-5 structure
Product Name:3-Pyridinecarboxylic acid, 1,6-dihydro-6-oxo-1-(2-propenyl)-, methylester
CAS No:138042-14-5
MF:C10H11NO3
MW:193.199242830276
CID:1249448
PubChem ID:71726949
Update Time:2025-04-20

3-Pyridinecarboxylic acid, 1,6-dihydro-6-oxo-1-(2-propenyl)-, methylester Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxylic acid, 1,6-dihydro-6-oxo-1-(2-propenyl)-, methylester
    • 138042-14-5
    • methyl 1-allyl-6-oxo-1,6-dihydropyridine-3-carboxylate
    • DB-416766
    • methyl 6-oxo-1-(prop-2-en-1-yl)-1,6-dihydropyridine-3-carboxylate
    • SCHEMBL16672350
    • AKOS040819119
    • Inchi: 1S/C10H11NO3/c1-3-6-11-7-8(10(13)14-2)4-5-9(11)12/h3-5,7H,1,6H2,2H3
    • InChI Key: ATDAYUCVTVCDSC-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=CC(N(C=1)CC=C)=O)=O

Computed Properties

  • Exact Mass: 367.14203
  • Monoisotopic Mass: 193.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 46.6Ų

Experimental Properties

  • PSA: 76.07
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